Cas no 63320-67-2 (Secoisolariciresinol monoglucoside)

• Product Name: Secoisolariciresinol monoglucoside
• CAS No: 63320-67-2
• MF: C₂₆H₃₆O₁₁
• MW: 524.55744934082
• CID: 1080922
• PubChem ID: 14704357
• Update Time: 2025-08-04

Secoisolariciresinol monoglucoside Chemical and Physical Properties

Names and Identifiers

• Secoisolariciresinol monoglucoside
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• DTXSID101257273
• 63320-67-2
• Secoisolariciresinol 9-O-beta-D-glucopyranoside
• CS-0016680
• Secoisolariciresinol ?-D-glucoside
• HY-N1276
• (2R,3R,4S,5S,6R)-2-[(2R,3R)-4-hydroxy-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS040760704
• Secoisolariciresinolmonoglucoside
• 2-[4-hydroxy-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:139406
• (8R,8'R)-Secoisolariciresinol 9-glucoside
• DA-77776
• Secoisolariciresinol 9-O-I(2)-D-glucopyranoside

• Inchi： 1S/C26H36O11/c1-34-20-9-14(3-5-18(20)29)7-16(11-27)17(8-15-4-6-19(30)21(10-15)35-2)13-36-26-25(33)24(32)23(31)22(12-28)37-26/h3-6,9-10,16-17,22-33H,7-8,11-13H2,1-2H3/t16-,17-,22+,23+,24-,25+,26+/m0/s1
• InChI Key： DRLPXFRWJUZTMG-DNABOVRESA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC[C@H](CC1C=CC(=C(C=1)OC)O)[C@H](CO)CC1C=CC(=C(C=1)OC)O)O)O)O

Computed Properties

• Exact Mass: 524.22576196g/mol
• Monoisotopic Mass: 524.22576196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on Secoisolariciresinol monoglucoside

Recent Advances in Secoisolariciresinol Monoglucoside (CAS: 63320-67-2) Research: A Comprehensive Review

Secoisolariciresinol monoglucoside (SMG, CAS: 63320-67-2), a lignan glycoside derived from flaxseed and other plant sources, has garnered significant attention in recent years due to its potential therapeutic applications in chronic diseases, including cancer, cardiovascular disorders, and metabolic syndromes. This review synthesizes the latest research findings on SMG, focusing on its pharmacological properties, mechanisms of action, and emerging clinical applications. The compound's unique chemical structure, characterized by a secoisolariciresinol aglycone conjugated with a glucose moiety, underpins its bioactivity and bioavailability profiles.

Recent studies have elucidated the molecular mechanisms by which SMG exerts its antioxidant and anti-inflammatory effects. A 2023 study published in the Journal of Natural Products demonstrated that SMG modulates the Nrf2/ARE signaling pathway, enhancing cellular defense against oxidative stress. Furthermore, in vitro and in vivo experiments revealed that SMG inhibits pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. These findings are supported by advanced analytical techniques, including HPLC-MS and NMR spectroscopy, which confirm the compound's stability and purity in various formulations.

In the context of cancer research, SMG has shown promising chemopreventive properties. A groundbreaking 2024 study in Molecular Cancer Therapeutics reported that SMG induces apoptosis in colorectal cancer cells via the mitochondrial pathway, with minimal cytotoxicity to normal cells. The study utilized CRISPR-Cas9 gene editing to validate SMG's target specificity, highlighting its potential for precision medicine applications. Additionally, pharmacokinetic studies have optimized SMG's oral bioavailability through nanoemulsion-based delivery systems, addressing previous challenges related to its poor water solubility.

The therapeutic potential of SMG extends to metabolic health. Clinical trials conducted in 2023-2024 have demonstrated its efficacy in improving insulin sensitivity and reducing hepatic steatosis in prediabetic patients. These effects are attributed to SMG's ability to activate AMPK and modulate gut microbiota composition, as evidenced by metagenomic sequencing data. Notably, the compound's safety profile was excellent across all trial phases, with no reported adverse effects at therapeutic doses.

From an industrial perspective, advances in synthetic biology have enabled the scalable production of SMG through engineered microbial platforms. A 2024 Nature Biotechnology paper detailed a novel yeast strain capable of producing SMG at titers exceeding 5 g/L, significantly reducing production costs compared to traditional plant extraction methods. This technological breakthrough is expected to accelerate the commercialization of SMG-based nutraceuticals and pharmaceuticals, with several products currently in late-stage clinical development.

In conclusion, the body of research on SMG (63320-67-2) has expanded dramatically in recent years, revealing its multifaceted therapeutic potential. While challenges remain in terms of large-scale production standardization and long-term clinical validation, the current evidence positions SMG as a promising candidate for next-generation therapeutics in precision medicine and preventive healthcare. Future research directions should focus on elucidating structure-activity relationships of SMG derivatives and exploring synergistic combinations with existing therapeutic agents.